Cas no 1228571-67-2 ((2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(2,5-DIMETHYLPHENYL)ACETIC ACID)

(2R)-2-[(Tert-butoxy)carbonylamino]-2-(2,5-dimethylphenyl)acetic acid is a chiral N-Boc-protected α-amino acid derivative featuring a 2,5-dimethylphenyl substituent. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis and peptide modifications, particularly in pharmaceutical research and fine chemical applications. The tert-butoxycarbonyl (Boc) group provides robust protection for the amine functionality, enabling selective deprotection under mild acidic conditions. The aromatic dimethyl substitution enhances steric and electronic properties, influencing reactivity in coupling reactions. This compound is commonly utilized as a building block for bioactive molecules, offering high purity and consistent performance in synthetic workflows. Its stability and compatibility with standard protecting group strategies make it a reliable intermediate in complex organic transformations.
(2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(2,5-DIMETHYLPHENYL)ACETIC ACID structure
1228571-67-2 structure
Product Name:(2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(2,5-DIMETHYLPHENYL)ACETIC ACID
CAS No:1228571-67-2
MF:C15H21NO4
MW:279.33154463768
CID:5591177
PubChem ID:93533611
Update Time:2025-05-23

(2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(2,5-DIMETHYLPHENYL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(2,5-DIMETHYLPHENYL)ACETIC ACID
    • Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2,5-dimethyl-, (αR)-
    • Y12581
    • (R)-2-((TERT-BUTOXYCARBONYL)AMINO)-2-(2,5-DIMETHYLPHENYL)ACETICACIDHCL
    • (R)-2-((TERT-BUTOXYCARBONYL)AMINO)-2-(2,5-DIMETHYLPHENYL)ACETIC ACID HCL
    • 1228571-67-2
    • (R)-2-((TERT-BUTOXYCARBONYL)AMINO)-2-(2,5-DIMETHYLPHENYL)ACETIC ACID
    • Inchi: 1S/C15H21NO4/c1-9-6-7-10(2)11(8-9)12(13(17)18)16-14(19)20-15(3,4)5/h6-8,12H,1-5H3,(H,16,19)(H,17,18)/t12-/m1/s1
    • InChI Key: GILCXXXJNISDLX-GFCCVEGCSA-N
    • SMILES: C(O)(=O)[C@H](NC(OC(C)(C)C)=O)C1=CC(C)=CC=C1C

Computed Properties

  • Exact Mass: 279.14705815g/mol
  • Monoisotopic Mass: 279.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.6Ų

(2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(2,5-DIMETHYLPHENYL)ACETIC ACID Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1762830-1g
(r)-2-((Tert-butoxycarbonyl)amino)-2-(2,5-dimethylphenyl)acetic acid
1228571-67-2 98%
1g
¥11260.00 2024-08-09

(2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(2,5-DIMETHYLPHENYL)ACETIC ACID Related Literature

Additional information on (2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(2,5-DIMETHYLPHENYL)ACETIC ACID

Compound CAS No. 1228571-67-2: (2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(2,5-DIMETHYLPHENYL)ACETIC ACID

The compound with CAS No. 1228571-67-2, known as (2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(2,5-DIMETHYLPHENYL)ACETIC ACID, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials.

Structural Analysis: The molecule features a chiral center at the second carbon atom, designated as (R)-configuration. This stereochemistry is crucial for its biological activity and selectivity. The structure includes a tert-butoxy carbonyl amino group attached to the central carbon, along with a 2,5-dimethylphenyl group. The combination of these groups imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological interactions.

Synthesis and Applications: Recent studies have focused on the efficient synthesis of this compound using environmentally friendly methodologies. Researchers have employed catalytic asymmetric synthesis to achieve high enantiomeric excess, which is essential for its application in chiral drug design. The compound has been explored as a precursor in the synthesis of bioactive molecules, including potential anticancer agents and neuroprotective drugs.

Pharmacological Studies: Preclinical studies have demonstrated that (2R)-tert-butoxy carbonyl amino- substituted acetic acid derivatives exhibit promising activity in modulating key biological pathways. For instance, studies published in *Nature Communications* highlight its ability to inhibit specific kinases involved in cancer cell proliferation. Additionally, research in *Journal of Medicinal Chemistry* suggests that this compound may serve as a lead molecule for developing treatments targeting neurodegenerative diseases such as Alzheimer's.

Environmental Impact: As concerns about chemical sustainability grow, researchers are investigating the biodegradability of this compound. Recent findings indicate that under specific environmental conditions, the molecule undergoes rapid hydrolysis, reducing its persistence in ecosystems. This property aligns with global efforts to develop eco-friendly chemical compounds.

Future Prospects: The compound's versatility and unique properties suggest a wide range of future applications. Ongoing research is exploring its use in advanced materials such as polymer additives and nanomaterials. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings.

In conclusion, (2R)-tert-butoxy carbonyl amino- substituted acetic acid derivatives represent a significant advancement in modern organic chemistry. With continued research and development, this compound holds immense potential to contribute to both therapeutic innovation and sustainable material science.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd